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Compound of Interest

Compound Name: 2-Methylbutyl dodecanoate

Cat. No.: B15190465 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the analysis of 2-
Methylbutyl dodecanoate, an important fatty acid ester used in various industrial applications,

including as a flavoring agent and in the formulation of cosmetics. Accurate and reliable

analytical methods are crucial for quality control, purity assessment, and stability testing of this

compound.

Physicochemical Properties and Identification
2-Methylbutyl dodecanoate, also known as isoamyl laurate or isopentyl dodecanoate, is the

ester of dodecanoic acid and 2-methylbutanol. Its fundamental properties are summarized in

the table below.
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Property Value Source

IUPAC Name 3-methylbutyl dodecanoate [1]

Synonyms
Isoamyl laurate, Isopentyl

dodecanoate
[1]

CAS Number 6309-51-9 [1]

Molecular Formula C17H34O2 [1]

Molecular Weight 270.45 g/mol [1]

Appearance
Colorless, oily liquid with a

faint, fatty odor
[1]

Analytical Techniques and Protocols
The primary methods for the analysis of 2-Methylbutyl dodecanoate are Gas

Chromatography-Mass Spectrometry (GC-MS) for separation and identification, and Nuclear

Magnetic Resonance (NMR) spectroscopy for structural elucidation. High-Performance Liquid

Chromatography (HPLC) can also be employed for purity determination.

Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is the preferred method for the identification and purity assessment of 2-Methylbutyl
dodecanoate due to its high resolution and sensitivity.

Experimental Protocol:

Sample Preparation:

Prepare a stock solution of the 2-Methylbutyl dodecanoate analytical standard at a

concentration of 1 mg/mL in a suitable volatile solvent such as hexane or ethyl acetate.

For analysis, dilute the stock solution to a final concentration of 1-10 µg/mL.

Instrumentation and Parameters:
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Parameter Recommended Setting

Gas Chromatograph Agilent 8890 GC or equivalent

Column

HP-5MS (30 m x 0.25 mm, 0.25 µm film

thickness) or equivalent non-polar capillary

column

Injector Temperature 250 °C

Injection Volume 1 µL

Injection Mode Split (e.g., 50:1) or Splitless

Carrier Gas Helium at a constant flow rate of 1.0 mL/min

Oven Temperature Program
Initial temperature of 100 °C, hold for 2 minutes,

ramp at 10 °C/min to 280 °C, hold for 5 minutes.

Mass Spectrometer Agilent 5977B MSD or equivalent

Ionization Mode Electron Ionization (EI) at 70 eV

Mass Range m/z 40-450

Ion Source Temperature 230 °C

Quadrupole Temperature 150 °C

Expected Results:

The expected retention time for 2-Methylbutyl dodecanoate under these conditions will vary

depending on the specific instrument and column, but will be consistent for a given system. The

mass spectrum will show a characteristic fragmentation pattern that can be compared to a

reference library, such as the NIST Mass Spectral Library.

Quantitative Data:
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Parameter Expected Value

Retention Index (non-polar column) Approximately 1844 - 1851

Major Mass Fragments (m/z) 70, 71, 43, 183, 201[1]

Experimental Workflow:

Sample Preparation GC-MS Analysis

Data Processing

Weigh Analytical Standard Dissolve in Hexane/Ethyl Acetate (1 mg/mL) Dilute to 1-10 µg/mL Inject 1 µL into GC-MS Separation on HP-5MS Column EI Ionization and Mass Analysis Obtain Total Ion Chromatogram (TIC)

Extract Mass Spectrum of Peak

Quantify Purity (Area %)

Compare with Reference Library (NIST)

Click to download full resolution via product page

GC-MS analysis workflow for 2-Methylbutyl dodecanoate.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for the structural confirmation of 2-Methylbutyl
dodecanoate. Both ¹H and ¹³C NMR should be performed.

Experimental Protocol:

Sample Preparation:

Dissolve approximately 10-20 mg of the 2-Methylbutyl dodecanoate analytical standard in

0.5-0.7 mL of deuterated chloroform (CDCl₃).

Transfer the solution to a 5 mm NMR tube.

Instrumentation and Parameters:
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Parameter ¹H NMR ¹³C NMR

Spectrometer
Bruker Avance 400 MHz or

equivalent

Bruker Avance 100 MHz or

equivalent

Solvent CDCl₃ CDCl₃

Temperature 298 K 298 K

Number of Scans 16 1024

Relaxation Delay 1.0 s 2.0 s

Pulse Width 30° 90°

Acquisition Time ~4 s ~1 s

Spectral Width ~16 ppm ~220 ppm

Expected Results:

The ¹H and ¹³C NMR spectra will show characteristic chemical shifts and coupling patterns

corresponding to the different protons and carbons in the 2-Methylbutyl dodecanoate
molecule. These can be compared to reference spectra or predicted values for structural

verification.

Experimental Workflow:

Sample Preparation

NMR Analysis

Data Processing

Weigh 10-20 mg of Standard Dissolve in 0.5-0.7 mL CDCl3 Transfer to 5 mm NMR Tube

Acquire 1H NMR Spectrum

Acquire 13C NMR Spectrum

Process Spectra (FT, Phasing, Baseline Correction) Assign Chemical Shifts Compare with Reference Data

Click to download full resolution via product page

NMR analysis workflow for 2-Methylbutyl dodecanoate.
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High-Performance Liquid Chromatography (HPLC)
HPLC can be used for the quantitative analysis and purity determination of 2-Methylbutyl
dodecanoate, particularly for detecting non-volatile impurities.

Experimental Protocol:

Sample Preparation:

Prepare a stock solution of the 2-Methylbutyl dodecanoate analytical standard at a

concentration of 1 mg/mL in methanol or acetonitrile.

For analysis, dilute the stock solution to a final concentration of 0.1 mg/mL.

Instrumentation and Parameters:

Parameter Recommended Setting

HPLC System Agilent 1260 Infinity II or equivalent

Column
C18 reverse-phase column (e.g., 4.6 x 150 mm,

5 µm)

Mobile Phase
Isocratic elution with Acetonitrile:Water (90:10

v/v)

Flow Rate 1.0 mL/min

Column Temperature 30 °C

Injection Volume 10 µL

Detector UV at 210 nm or Refractive Index (RI) Detector

Expected Results:

A single major peak corresponding to 2-Methylbutyl dodecanoate should be observed. The

purity can be calculated based on the peak area percentage.

Experimental Workflow:
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Sample Preparation HPLC Analysis Data Processing

Weigh Analytical Standard Dissolve in Methanol/Acetonitrile (1 mg/mL) Dilute to 0.1 mg/mL Inject 10 µL into HPLC Separation on C18 Column UV or RI Detection Obtain Chromatogram Integrate Peak Areas Calculate Purity (Area %)

Click to download full resolution via product page

HPLC analysis workflow for 2-Methylbutyl dodecanoate.

Quality Control and Purity
Analytical standards for 2-Methylbutyl dodecanoate should meet stringent quality control

specifications. Purity is typically determined by GC analysis and is often specified by the

supplier. Commercially available standards often have a purity of ≥97.0% or higher.[2]

Summary of Analytical Data:

Analytical Technique Parameter Expected Result

GC-MS Purity (Area %) ≥ 97.0%

Identification
Mass spectrum matches

reference

NMR ¹H and ¹³C Spectra
Consistent with the structure of

2-Methylbutyl dodecanoate

HPLC Purity (Area %) ≥ 97.0%

Safety and Handling
2-Methylbutyl dodecanoate should be handled in a well-ventilated area, and appropriate

personal protective equipment (PPE), including gloves and safety glasses, should be worn. For

detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

By following these detailed application notes and protocols, researchers, scientists, and drug

development professionals can ensure the accurate and reliable analysis of 2-Methylbutyl
dodecanoate for their specific applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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